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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetratriacontane-d70 is a deuterated long-chain alkane, valuable as an internal standard in

quantitative analytical methods, particularly in gas chromatography-mass spectrometry (GC-

MS). Its chemical inertness and similarity in physicochemical properties to its non-deuterated

analog, tetratriacontane, make it an excellent tool for correcting variations during sample

preparation and analysis. This application note provides a detailed protocol for the preparation

of Tetratriacontane-d70 stock solutions to ensure accurate and reproducible results in

research and drug development applications.

Data Presentation
A summary of the key quantitative data for Tetratriacontane-d70 is presented in the table

below for easy reference.
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Property Value Source

Chemical Formula CD₃(CD₂)₃₂CD₃ [1][2]

Molecular Weight 549.35 g/mol [1]

CAS Number 1219805-47-6 [1][2][3]

Isotopic Enrichment ≥ 99 atom % D [1][2]

Chemical Purity ≥ 98% [3]

Appearance White Solid [2]

Storage Temperature Room Temperature [1][3]

Experimental Protocol
This protocol details the materials, equipment, and step-by-step procedure for preparing a 1

mg/mL stock solution of Tetratriacontane-d70.

Materials and Equipment
Tetratriacontane-d70 (solid)

High-purity n-hexane (or other suitable nonpolar solvent such as toluene or heptane)

Analytical balance (readable to at least 0.01 mg)

Volumetric flask (e.g., 10 mL, Class A)

Glass beaker

Spatula

Glass Pasteur pipette or syringe

Ultrasonic bath

Hot plate/stirrer (with gentle heating capability)
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Fume hood

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate PPE to avoid skin and eye contact.

n-Hexane is flammable; keep away from ignition sources.

Consult the Safety Data Sheet (SDS) for Tetratriacontane and the chosen solvent for

complete safety information. Although a specific SDS for the deuterated compound is not

widely available, the SDS for the non-deuterated tetratriacontane should be consulted for

handling guidelines.[4][5][6]

Stock Solution Preparation (1 mg/mL)
Weighing: Accurately weigh 10 mg of Tetratriacontane-d70 into a clean, dry glass beaker.

Initial Solvent Addition: Add approximately 5-7 mL of n-hexane to the beaker.

Dissolution:

Place the beaker on a hot plate/stirrer and gently warm the solvent to approximately 30-

40°C. Caution: Do not overheat the flammable solvent.

Stir the solution with a magnetic stir bar until the solid appears to be mostly dissolved.

Transfer the beaker to an ultrasonic bath and sonicate for 10-15 minutes to ensure

complete dissolution of the waxy solid. Visually inspect the solution to ensure no solid

particles remain.

Transfer to Volumetric Flask: Carefully transfer the solution from the beaker to a 10 mL Class

A volumetric flask using a glass Pasteur pipette or syringe.
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Rinsing: Rinse the beaker with small portions of fresh n-hexane (approximately 1-2 mL each

time) and transfer the rinsings to the volumetric flask. Repeat this step 2-3 times to ensure all

the compound is transferred.

Dilution to Volume: Allow the solution in the volumetric flask to return to room temperature.

Then, add n-hexane to the flask until the bottom of the meniscus is level with the calibration

mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the stock solution to a properly labeled amber glass vial with a PTFE-lined

cap. Store at room temperature in a dark, dry place.[1] The solution is stable under these

conditions, but it is recommended to re-analyze for chemical purity after an extended period.

[1]

Mandatory Visualization
Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the preparation of the

Tetratriacontane-d70 stock solution.
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Caption: Workflow for preparing Tetratriacontane-d70 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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